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Compound of Interest

Compound Name: ACP-5862-d4

Cat. No.: B12418138 Get Quote

Essential Safety and Handling Guide for ACP-
5862-d4
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of ACP-5862-d4, a deuterated metabolite of Acalabrutinib. The following procedures

are designed to ensure the safety of laboratory personnel and the integrity of the compound.

I. Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the consistent and correct use of Personal

Protective Equipment. The minimum required PPE for handling ACP-5862-d4 is outlined below.

For tasks with a higher risk of exposure, such as handling large quantities or potential for

aerosolization, enhanced PPE is required.

Table 1: Personal Protective Equipment (PPE) Requirements
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Body Protection
Eye & Face

Protection
Hand Protection

Respiratory

Protection

Standard

Operations:Chemical-

resistant lab coat.

Standard

Operations:ANSI

Z87.1 compliant

safety glasses with

side shields.[1][2]

Standard

Operations:Disposabl

e nitrile gloves.[1]

Change immediately if

contaminated.

Standard

Operations:Not

generally required if

handled in a certified

chemical fume hood.

High-Risk

Operations:Chemical-

resistant lab coat or

disposable coveralls.

High-Risk

Operations:Chemical

splash goggles and a

full-face shield.[1][2]

High-Risk

Operations:Double-

gloving with nitrile

gloves or wearing

Silver Shield gloves

under nitrile gloves.

High-Risk

Operations:A NIOSH-

approved respirator

may be necessary if

not handled in a fume

hood.

II. Operational Plan: Handling and Disposal
A systematic approach to the handling and disposal of ACP-5862-d4 is essential to minimize

risk and maintain a safe laboratory environment.

A. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents. The container should be tightly closed. For long-term

storage, refrigeration (2-8 °C) or freezing (-20 °C to -80 °C) is recommended to minimize

degradation.

Inert Atmosphere: For optimal stability and to prevent isotopic dilution from atmospheric

moisture, store under a dry, inert atmosphere like nitrogen or argon.

B. Handling and Use:

Designated Area: All handling of ACP-5862-d4 should be conducted in a designated area,

such as a certified chemical fume hood, to minimize inhalation exposure.
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Avoid Dust Formation: Handle the solid compound carefully to avoid the formation of dust

and aerosols.

Personal Hygiene: Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.

First Aid: In case of accidental exposure, follow the first aid measures outlined in the Material

Safety Data Sheet.

Eyes: Immediately flush with plenty of water for at least 15 minutes.

Skin: Wash off with soap and plenty of water.

Inhalation: Move to fresh air.

Ingestion: Seek immediate medical attention.

C. Disposal Plan:

Waste Collection: Collect all waste materials, including contaminated PPE and empty

containers, in a designated and clearly labeled hazardous waste container.

Disposal Regulations: Dispose of waste in accordance with all applicable federal, state, and

local environmental regulations. Do not dispose of down the drain or in regular trash.

Deuterated Solvents: Used deuterated solvents should be collected separately and disposed

of as hazardous waste.

III. Emergency Procedures: Chemical Spill
In the event of a spill, immediate and appropriate action is critical to contain the hazard and

protect personnel.
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Immediate Actions

Assessment

Cleanup (Trained Personnel Only)

Evacuate Spill Area

Alert Others & Supervisor

Isolate the Area

Assess the Spill
(Size & Hazard)

Don Appropriate PPE

If spill is manageable

Contain the Spill

Neutralize/Absorb

Collect Residue

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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IV. Personal Protective Equipment (PPE) Donning
and Doffing Procedure
The correct sequence for putting on and taking off PPE is crucial to prevent cross-

contamination.

Donning (Putting On) Doffing (Taking Off)

1. Lab Coat

2. Respirator (if needed)

3. Goggles/Face Shield

4. Gloves

1. Gloves

2. Goggles/Face Shield

3. Lab Coat

4. Respirator (if needed)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12418138?utm_src=pdf-body-img
https://www.benchchem.com/product/b12418138?utm_src=pdf-custom-synthesis
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. How To Select Suitable Personal Protective Equipment (PPE) For Working With
Chemicals | US [sdsmanager.com]

To cite this document: BenchChem. [Personal protective equipment for handling ACP-5862-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418138#personal-protective-equipment-for-
handling-acp-5862-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://sdsmanager.com/us/sds-management-articles/how-to-select-suitable-personal-protective-equipment-ppe-for-working-with-chemicals/
https://sdsmanager.com/us/sds-management-articles/how-to-select-suitable-personal-protective-equipment-ppe-for-working-with-chemicals/
https://www.benchchem.com/product/b12418138#personal-protective-equipment-for-handling-acp-5862-d4
https://www.benchchem.com/product/b12418138#personal-protective-equipment-for-handling-acp-5862-d4
https://www.benchchem.com/product/b12418138#personal-protective-equipment-for-handling-acp-5862-d4
https://www.benchchem.com/product/b12418138#personal-protective-equipment-for-handling-acp-5862-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12418138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

